Cas no 116143-27-2 (2-(Aminomethyl)morpholine)

• Product Name: 2-(Aminomethyl)morpholine
• CAS No: 116143-27-2
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• MDL: MFCD03990581
• CID: 63200
• PubChem ID: 4542027
• Update Time: 2025-10-31

2-(Aminomethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholin-2-ylmethanamine
• Morpholin-2-yl-methylamine
• 2-(Aminomethyl)morpholine
• 2-AMINOMETHYLMORPHOLINE
• 2-Morpholinemethanamine
• HT129
• Morpholin-2-ylmethanamine hydrochloride
• OXYALYJRWGRVAM-UHFFFAOYSA-N
• 1-MORPHOLIN-2-YLMETHANAMINE
• 2-(Aminomethyl)morpholine;2-Morpholinemethanamine
• 2-morpholinylmethanamine
• J-510120
• (morpholin-2-yl)methanamine
• PS-3308
• morpholin-2-ylmethylamine
• CHEMBL4539072
• (morpholin-2-ylmethyl)amine dihydrochloride
• Morpholine-2-methanamine
• 2-(aminomethyl)-morpholine
• 2-(Aminomethyl)morpholine, AldrichCPR
• SY005409
• AM20080111
• AKOS009249669
• CS-0046184
• EN300-141075
• DTXSID60404080
• FT-0685129
• BCP32713
• morpholin-2-ylmethanamine;2-(Aminomethyl)morpholine
• A803565
• SCHEMBL1267090
• MFCD03990581
• PB15765
• 116143-27-2
• ALBB-027338
• 1-(MORPHOLIN-2-YL)METHANAMINE
• 1-morpholin-2-ylmethanamine dihydrochloride
• DB-060852

• MDL： MFCD03990581
• Inchi： 1S/C5H12N2O/c6-3-5-4-7-1-2-8-5/h5,7H,1-4,6H2
• InChI Key： OXYALYJRWGRVAM-UHFFFAOYSA-N
• SMILES： O1CCNCC1CN

Computed Properties

• Exact Mass: 116.09500
• Monoisotopic Mass: 116.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3
• XLogP3: -1.5

Experimental Properties

• Density: 0.982
• Boiling Point: 202.5℃ at 760 mmHg
• Flash Point: 76.3℃
• Refractive Index: 1.447
• PSA: 47.28000
• LogP: -0.03740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-(Aminomethyl)morpholine

Recent Advances in the Study of 2-(Aminomethyl)morpholine (CAS: 116143-27-2) in Chemical Biology and Pharmaceutical Research

2-(Aminomethyl)morpholine (CAS: 116143-27-2) is a versatile chemical compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its morpholine ring and aminomethyl functional group, has been explored for its potential applications in drug discovery, medicinal chemistry, and biochemical studies. Recent studies have highlighted its role as a building block in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors, antimicrobial agents, and central nervous system (CNS) targeting drugs.

One of the key areas of interest is the use of 2-(Aminomethyl)morpholine as a scaffold in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of potent and selective inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The study reported that derivatives of 2-(Aminomethyl)morpholine exhibited improved pharmacokinetic properties and reduced off-target effects compared to earlier generations of inhibitors. These findings suggest its potential as a valuable pharmacophore in oncology drug development.

In addition to its role in oncology, 2-(Aminomethyl)morpholine has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters explored its derivatives as potential agents against multidrug-resistant bacterial strains. The researchers synthesized a library of compounds and evaluated their efficacy against Gram-positive and Gram-negative bacteria. Notably, several derivatives showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells. This underscores its potential as a lead compound for developing new antibiotics.

Another emerging application of 2-(Aminomethyl)morpholine is in the field of CNS drug discovery. A 2022 publication in ACS Chemical Neuroscience highlighted its use in the synthesis of novel modulators for GABA receptors, which are critical targets for treating anxiety, epilepsy, and sleep disorders. The study revealed that certain derivatives exhibited high affinity and selectivity for specific GABA receptor subtypes, offering a potential avenue for developing more effective and safer CNS therapeutics.

Beyond its pharmacological applications, 2-(Aminomethyl)morpholine has also been utilized in chemical biology as a tool for probing enzyme mechanisms and protein-ligand interactions. Its structural flexibility and ability to form stable complexes with metal ions make it a valuable reagent in mechanistic studies. For instance, a recent study in Chemical Communications employed 2-(Aminomethyl)morpholine-based probes to investigate the catalytic mechanisms of metalloenzymes involved in oxidative stress pathways.

In conclusion, the compound 2-(Aminomethyl)morpholine (CAS: 116143-27-2) continues to be a focal point of research due to its diverse applications in drug discovery and chemical biology. Recent advancements have demonstrated its utility in developing kinase inhibitors, antimicrobial agents, and CNS modulators, as well as its role in mechanistic studies. Ongoing research is expected to further elucidate its potential and expand its applications in the pharmaceutical and biotechnology industries.